Cas no 2309340-77-8 (N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2309340-77-8
• MF: C₁₇H₁₅F₃N₄O₃S
• MW: 412.386212587357
• CID: 5338413
• Update Time: 2025-09-18

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-((5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-4-(trifluoromethoxy)benzenesulfonamide
• N-[[5-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-4-(trifluoromethoxy)benzenesulfonamide
• N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

• Inchi： 1S/C17H15F3N4O3S/c1-24-16(6-7-22-24)13-8-12(9-21-11-13)10-23-28(25,26)15-4-2-14(3-5-15)27-17(18,19)20/h2-9,11,23H,10H2,1H3
• InChI Key： SDCXACPLYWKJNY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(NCC1C=NC=C(C2=CC=NN2C)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• XLogP3: 2.5
• Topological Polar Surface Area: 94.5

Additional information on N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2309340-77-8): An Overview of a Promising Compound in Medicinal Chemistry

N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2309340-77-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of inflammation and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, biological activity, and potential therapeutic uses.

The chemical structure of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide is notable for its combination of a pyridine ring, a pyrazole moiety, and a trifluoromethoxy group. The presence of these functional groups imparts unique pharmacological properties to the molecule. The pyridine ring is known for its ability to form hydrogen bonds and interact with biological targets, while the pyrazole moiety is often associated with anti-inflammatory and analgesic activities. The trifluoromethoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the compound.

Recent studies have highlighted the potential of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using rodent models of inflammation have shown that the compound reduces paw edema and other markers of inflammation, suggesting its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistically, it appears to target multiple signaling pathways involved in cancer cell survival and proliferation, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway. These findings suggest that N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide may have broad-spectrum anticancer activity and could be a valuable addition to the arsenal of cancer therapeutics.

The pharmacokinetic profile of N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide has also been investigated to assess its suitability for clinical development. Studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, N-{5-(1-methyl-1H-pyrazol-5-yl)pyridin-3-ylmethyl}-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2309340-77-8) is a promising compound with diverse therapeutic potential. Its unique chemical structure confers it with potent anti-inflammatory and anticancer properties, making it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new treatments for inflammatory diseases and cancer.